Cas no 121979-37-1 (5,8,10,14-Eicosatetraenoicacid, 12,13-dihydroxy-, [R-[R*,R*-(E,Z,Z,Z)]]- (9CI))
121979-37-1 structure
Product Name:5,8,10,14-Eicosatetraenoicacid, 12,13-dihydroxy-, [R-[R*,R*-(E,Z,Z,Z)]]- (9CI)
CAS No:121979-37-1
MF:C20H32O4
MW:336.465686798096
CID:190945
PubChem ID:6439104
Update Time:2025-04-19
5,8,10,14-Eicosatetraenoicacid, 12,13-dihydroxy-, [R-[R*,R*-(E,Z,Z,Z)]]- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 5,8,10,14-Eicosatetraenoicacid, 12,13-dihydroxy-, [R-[R*,R*-(E,Z,Z,Z)]]- (9CI)
- 12,13-dihydroxy-5,8,10,14-eicosatetraenoic acid
- 12,13-dihydroxyicosa-5,8,10,14-tetraenoic acid
- (5E,8Z,10Z,12R,13R,14Z)-12,13-dihydroxyicosa-5,8,10,14-tetraenoic acid
- (R-(R*,R*-(E,Z,Z,Z)))-12,13-Dihydroxy-5,8,10,14-eicosatetraenoic acid
- 12,13-Deta
- 12,13-Dihete
- 12,13-Dihydroxyeicosa-5,8,10,14-tetraenoic acid
- 5,8,10,14-Eicosatetraenoic acid, 12,13-dihydroxy-, (R-(R*,R*-(E,Z,Z,Z)))-
- 121979-37-1
-
- Inchi: 1S/C20H32O4/c1-2-3-4-9-12-15-18(21)19(22)16-13-10-7-5-6-8-11-14-17-20(23)24/h6-8,10,12-13,15-16,18-19,21-22H,2-5,9,11,14,17H2,1H3,(H,23,24)/b8-6+,10-7-,15-12-,16-13-/t18-,19-/m1/s1
- InChI Key: CGXPEDOFBFGHJH-PSFVRQRXSA-N
- SMILES: O[C@H](/C=C\CCCCC)[C@@H](/C=C\C=C/C/C=C/CCCC(=O)O)O
Computed Properties
- Exact Mass: 336.23
- Monoisotopic Mass: 336.23
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 14
- Complexity: 421
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 4
- Topological Polar Surface Area: 77.8A^2
- XLogP3: 4.1
Experimental Properties
- Density: 1.04
- Boiling Point: 526.6°Cat760mmHg
- Flash Point: 286.3°C
- Refractive Index: 1.527
5,8,10,14-Eicosatetraenoicacid, 12,13-dihydroxy-, [R-[R*,R*-(E,Z,Z,Z)]]- (9CI) Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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4. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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